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Compound of Interest

Compound Name:
2-Fluoro-6-

methoxyphenylhydrazine

Cat. No.: B13603338

Get Quote

Executive Summary & Compound Profile
2-Fluoro-6-methoxyphenylhydrazine is a trisubstituted benzene derivative characterized by

an electron-rich hydrazine moiety flanked by an electron-withdrawing fluorine atom and an

electron-donating methoxy group. This "push-pull" electronic environment creates unique

spectroscopic signatures, particularly in

F and

C NMR, due to through-bond scalar coupling (

-coupling).
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Parameter Value

IUPAC Name (2-Fluoro-6-methoxyphenyl)hydrazine

Molecular Formula

Molecular Weight 156.16 g/mol

Appearance
Off-white to pale brown solid (typically stored as

HCl salt)

Solubility

DMSO, Methanol (High); Water (Moderate for

salt);

(Low for salt)

Synthesis & Purity Context (Origin of Impurities)
Understanding the synthesis is prerequisite to interpreting the spectra, as specific impurities

(anilines, diazonium byproducts) often co-elute. The standard industrial route involves the

diazotization of 2-fluoro-6-methoxyaniline followed by reduction.

Synthesis Workflow (DOT Visualization)
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Figure 1: Synthetic pathway highlighting the potential for aniline impurities which appear in

NMR spectra as competing aromatic signals.

Spectroscopic Analysis: Mass Spectrometry (MS)
Mass spectrometry provides the primary confirmation of molecular weight. For hydrazines,

Electrospray Ionization (ESI) in positive mode is the standard.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b13603338/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-characterization-of-2-fluoro-6-methoxyphenylhydrazine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13603338?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: MS Acquisition
Sample Prep: Dissolve 0.1 mg in 1 mL MeOH (LC-MS grade).

Ionization: ESI+ (Positive Mode).

Cone Voltage: 20-30 V (Keep low to prevent hydrazine fragmentation).

Data Interpretation
Ion m/z (Observed) Assignment Notes

[M+H]+ 157.1
Protonated Molecular

Ion

Base peak in soft

ionization.

[M+Na]+ 179.1 Sodium Adduct
Common in glass-

stored samples.

[M-NH3]+ 140.1
Fragment

(Deamination)

Characteristic of

hydrazines (loss of 17

Da).

[M-N2H3]+ 124.1
Fragment (Aniline-

like)

Loss of hydrazine

moiety.

Infrared Spectroscopy (FT-IR)
IR is vital for confirming the integrity of the hydrazine moiety, which is prone to oxidation

(forming azo compounds) or condensation.

Key Diagnostic Bands
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Functional Group
Wavenumber (

)
Intensity Mode

N-H Stretch 3300 - 3450 Medium, Broad

Primary amine (

) and secondary

amine (

).

C-H Stretch (Ar) 3000 - 3100 Weak Aromatic ring protons.

C-H Stretch (Alk) 2850 - 2950 Weak
Methoxy (

) group.

C=C Aromatic 1580 - 1620 Strong
Benzene ring

breathing.

C-F Stretch 1150 - 1250 Strong
Aryl-Fluorine bond

(Diagnostic).

C-O Stretch 1050 - 1100 Strong Aryl-Ether bond.

Nuclear Magnetic Resonance (NMR)[1][2][3][4][5][6]
[7]
This is the definitive structural proof. The presence of Fluorine-19 (

, spin 1/2) introduces spin-spin coupling that splits both proton and carbon signals.

Experimental Protocol: NMR Preparation
Solvent: DMSO-

is recommended over

.

Reason: Hydrazine salts are insoluble in chloroform. Free bases oxidize rapidly in

chloroform; DMSO stabilizes the exchangeable protons.
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Concentration: 10-15 mg in 0.6 mL solvent.

Reference: TMS (0.00 ppm) or residual DMSO peak (2.50 ppm).

A. H NMR Data (400 MHz, DMSO- )
Note: Chemical shifts (

) are relative to TMS.

Position (ppm) Multiplicity Integral
Coupling (

in Hz)
Assignment

NH/NH2 8.5 - 9.5 Broad Singlet 3H -

Hydrazine

protons

(Exchangeabl

e with

).

Ar-H (C5) 6.80 - 6.95 Multiplet 1H
Para to

Hydrazine.

Ar-H (C3) 6.60 - 6.75
Doublet of

Doublets
1H

Ortho to

Fluorine.

Ar-H (C4) 6.45 - 6.60
Triplet/Multipl

et
1H

Meta to

Fluorine.

O-CH3 3.75 - 3.85 Singlet 3H -

Methoxy

group

(Shielded).

Critical Analysis:

The NH protons are extremely sensitive to pH and water content. In the HCl salt, these may

appear as a very broad hump >9 ppm.

The Methoxy singlet at ~3.8 ppm is the cleanest integration standard to determine purity.
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B. C NMR Data (100 MHz, DMSO- )
Carbon signals will appear as doublets due to

coupling.

Carbon (ppm) Splitting (Hz) Assignment

C-F (C2) 150 - 155 Doublet
~245 (

)

Direct

attachment to

Fluorine.

C-OMe (C6) 145 - 148 Doublet
~10 (

)

Ortho to

Hydrazine, Meta

to Fluorine.

C-NH (C1) 125 - 130 Doublet
~15 (

)
Ipso carbon.

Ar-C (C4) 120 - 125 Doublet
~9 (

)
Meta to Fluorine.

Ar-C (C3/5) 105 - 115 Doublet
~20 (

)

Ortho/Para

positions.

OMe 56.0 Singlet - Methoxy Carbon.

C. F NMR (376 MHz, DMSO- )
Shift:

-120 to -125 ppm (relative to

).

Pattern: Multiplet (due to coupling with H3, H4, and H5).

Structural Logic & Coupling Diagram
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The following diagram illustrates the scalar coupling network that defines the NMR splitting

patterns.
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Figure 2: Spin-spin coupling network centered on the Fluorine atom, responsible for the doublet

patterns in Carbon and Proton NMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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